Cas no 1262010-64-9 (4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid)

4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid is a fluorinated aromatic compound featuring a nitro-substituted benzoic acid core and a trifluoromethylphenyl moiety. Its structural complexity, including the electron-withdrawing fluoro and trifluoromethyl groups, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The nitro group enhances reactivity for further functionalization, while the fluorine atoms improve metabolic stability and binding affinity in target molecules. This compound is particularly useful in the development of bioactive molecules, where its unique electronic properties can influence pharmacokinetics. High purity and well-defined synthesis pathways ensure consistent performance in research and industrial applications.
4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid structure
1262010-64-9 structure
Product Name:4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid
CAS No:1262010-64-9
MF:C14H7F4NO4
MW:329.20329785347
MDL:MFCD18322484
CID:2769113
PubChem ID:53228303
Update Time:2025-11-04

4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID00691836
    • 2'-Fluoro-3-nitro-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
    • 1262010-64-9
    • MFCD18322484
    • 4-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)-2-NITROBENZOIC ACID
    • 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95%
    • 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid
    • MDL: MFCD18322484
    • Inchi: 1S/C14H7F4NO4/c15-12-8(2-1-3-10(12)14(16,17)18)7-4-5-9(13(20)21)11(6-7)19(22)23/h1-6H,(H,20,21)
    • InChI Key: BLLPSSNRZMIEBC-UHFFFAOYSA-N
    • SMILES: FC1C(C(F)(F)F)=CC=CC=1C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 329.03112035Da
  • Monoisotopic Mass: 329.03112035Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 83.1Ų

4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329761-5 g
4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95%; .
1262010-64-9 95%
5g
€1,159.00 2022-06-10
abcr
AB329761-5g
4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95%; .
1262010-64-9 95%
5g
€1159.00 2024-04-20

Additional information on 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid

Introduction to 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid (CAS No. 1262010-64-9)

4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1262010-64-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrobenzoic acids, characterized by the presence of a nitro group and a benzoic acid backbone, with substituents that enhance its pharmacological potential. The unique structural features of this molecule, particularly the fluoro and trifluoromethyl groups, contribute to its distinct chemical properties and biological activities.

The fluoro substituent at the 2-position of the phenyl ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. In contrast, the trifluoromethyl group at the 3-position further enhances lipophilicity and metabolic stability, making it a valuable moiety in drug design. These structural elements are often employed to improve pharmacokinetic profiles, such as bioavailability and half-life, which are critical factors in drug development.

4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid has been extensively studied for its potential applications in various therapeutic areas. One of the most promising applications is in the development of novel anticancer agents. Recent research has demonstrated that nitroaromatic compounds can exhibit significant cytotoxic effects on tumor cells by interfering with DNA replication and transcription. The presence of both fluorine and trifluoromethyl groups in this compound may enhance its ability to interact with biological targets, thereby increasing its efficacy as an anticancer drug.

In addition to its anticancer properties, this compound has shown promise in other therapeutic domains. Studies have indicated that it may possess anti-inflammatory and antioxidant activities. The nitro group, while potentially reactive under certain conditions, can also serve as a site for bioconjugation, allowing for the development of prodrugs or targeted delivery systems. These attributes make it a versatile scaffold for medicinal chemists seeking to design new therapeutic entities.

The synthesis of 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group typically involves nitration reactions, while the fluorination and trifluoromethylation steps demand specialized reagents and catalysts. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological behavior of this compound. Molecular modeling techniques allow researchers to predict how 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid interacts with biological targets such as enzymes and receptors. This information is invaluable for optimizing drug design and improving therapeutic outcomes. Additionally, high-throughput screening (HTS) technologies have enabled rapid assessment of large libraries of compounds, including derivatives of this molecule, thereby accelerating the discovery process.

The pharmacokinetic properties of 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid are another area of active investigation. The presence of fluorine and trifluoromethyl groups can influence metabolic pathways, affecting both absorption and excretion rates. Understanding these dynamics is essential for predicting drug efficacy and minimizing potential side effects. Preclinical studies have begun to explore these aspects, providing insights into how this compound behaves within biological systems.

In conclusion, 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid (CAS No. 1262010-64-9) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer multiple avenues for therapeutic intervention, particularly in oncology and inflammation-related diseases. Ongoing studies continue to unravel its potential applications, supported by cutting-edge synthetic methods and computational tools. As research progresses, this compound is expected to contribute significantly to advancements in medicinal chemistry and drug discovery.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.